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An In-depth Technical Guide to Ethyl 3-(benzylamino)-3-oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 3-(benzylamino)-3-oxopropanoate, with the CAS number 29689-63-2, is a chemical

compound belonging to the class of malonamates. This technical guide provides a

comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,

and an exploration of its current and potential applications in research and development,

particularly within the pharmaceutical industry. While direct biological data on this specific

molecule is limited, this guide will also touch upon the known biological activities of related

compounds to infer its potential utility.

Chemical and Physical Properties
Ethyl 3-(benzylamino)-3-oxopropanoate, also known by its synonyms Ethyl N-

benzylmalonamate and N-Benzylmalonamic acid ethyl ester, is a solid at room temperature. A

summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 3-(benzylamino)-3-oxopropanoate
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Property Value

CAS Number 29689-63-2

Molecular Formula C₁₂H₁₅NO₃

Molecular Weight 221.26 g/mol

Physical State Solid

Melting Point 49-53 °C

Purity >98% (by GC)

Synthesis
The synthesis of Ethyl 3-(benzylamino)-3-oxopropanoate typically involves the reaction of a

malonic acid derivative with benzylamine. A general experimental protocol is provided below.

Experimental Protocol: Synthesis of Ethyl 3-
(benzylamino)-3-oxopropanoate
Materials:

Diethyl malonate

Benzylamine

A suitable solvent (e.g., Toluene, Xylene)

Dean-Stark apparatus

Heating mantle

Rotary evaporator

Recrystallization solvent (e.g., Ethanol/water mixture)

Procedure:
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In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

dissolve diethyl malonate (1 equivalent) in the chosen solvent.

Add benzylamine (1 equivalent) to the solution.

Heat the reaction mixture to reflux. The progress of the reaction can be monitored by

observing the collection of the ethanol byproduct in the Dean-Stark trap.

Once the theoretical amount of ethanol has been collected, or the reaction is deemed

complete by thin-layer chromatography (TLC), cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system to yield

pure Ethyl 3-(benzylamino)-3-oxopropanoate.

The synthesis workflow is depicted in the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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